
Technical Guide: Physical Properties &
Characterization of N-Benzoyl-L-Tryptophan[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: N-Benzoyl-L-Tryptophan

CAS No.: 4302-66-3

Cat. No.: B556254

Get Quote

Executive Summary & Critical Chemical Identity
N-Benzoyl-L-Tryptophan (Bz-L-Trp-OH) is a modified amino acid derivative widely utilized as

a chiral resolving agent, a synthetic intermediate in peptide chemistry, and a probe in receptor

binding studies (specifically NK-1 antagonists).[1] Its physical behavior is governed by the

interplay between the hydrophobic indole/benzoyl rings and the hydrophilic carboxylic acid

moiety.

⚠️ Critical Note on Chemical Identity
Correction of CAS Registry Number: In many commercial databases, there is a risk of index

confusion. The CAS number 602-09-5 (often erroneously associated with this topic in

automated searches) refers to 1,1'-Bi-2-naphthol (BINOL), a completely different chiral ligand.

[1]

Correct CAS for N-Benzoyl-L-Tryptophan:4302-66-3[1][2][3][4][5]

Target Compound: N-α-Benzoyl-L-tryptophan[1][3][4]
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Chemical Specifications Table
Parameter Specification

Chemical Name N-α-Benzoyl-L-tryptophan

CAS Registry Number 4302-66-3

Molecular Formula C₁₈H₁₆N₂O₃

Molecular Weight 308.33 g/mol

Stereochemistry L-isomer (S-configuration)

Appearance White to off-white crystalline powder

Physical Properties Analysis
Melting Point: Data & Polymorphism
The melting point (MP) of N-Benzoyl-L-Tryptophan is a critical quality attribute (CQA)

indicating purity and crystalline form.[1] Literature presents a bifurcation in values, likely due to

solvation or polymorphism.

Form / Grade Melting Point Range Interpretation

High-Purity Crystalline Acid 193 – 194 °C

Likely the anhydrous,

thermodynamically stable

polymorph.[1] Consistent with

similar benzoyl-amino acids

(e.g., Hippuric acid mp

~187°C).[1]

Commercial / Solvated Form 88 – 93 °C

Frequently cited in commercial

certificates (e.g., Chem-

Impex).[1] Likely a hydrate or a

kinetic polymorph precipitated

from aqueous solvents.

Methyl Ester Derivative 107 – 109 °C
Note: Do not confuse with the

free acid.
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Scientific Insight: The presence of the amide hydrogen and carboxylic acid allows for extensive

hydrogen bonding networks. The lower MP range (88-93°C) suggests the disruption of this

lattice, possibly by included water molecules (pseudo-polymorphism).[1] For rigorous

characterization, Differential Scanning Calorimetry (DSC) is recommended over simple

capillary melting point to distinguish between dehydration endotherms and true melting.

Solubility Profile
N-Benzoyl-L-Tryptophan exhibits a "U-shaped" solubility profile relative to pH, typical of weak

acids, but with enhanced lipophilicity due to the benzoyl group.[1]

Water: Sparingly soluble (< 0.5 mg/mL) at neutral/acidic pH.[1]

Alkaline Water (pH > 8): Highly soluble. Deprotonation of the carboxylic acid (pKa ~3.6)

forms the benzoate salt, driving dissolution.

Organic Solvents:

High Solubility: DMF, DMSO, Methanol, Ethanol (Warm).

Moderate/Low Solubility: Ethyl Acetate, Dichloromethane.

Insoluble: Hexanes, Diethyl Ether.

Optical Rotation[1]
Standard Value:

(c=1 in DMF).[1][2]

Note: Optical rotation is solvent-dependent.[1] Values in alkaline water or ethanol will differ

significantly from those in DMF.

Experimental Protocols
Protocol A: High-Fidelity Melting Point Determination
Objective: To distinguish between solvate dehydration and true melting.[1]
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Sample Prep: Dry 50 mg of N-Benzoyl-L-Tryptophan in a vacuum oven at 40°C for 4 hours

to remove surface moisture.

Instrument: Calibrated Melting Point Apparatus (e.g., Buchi or Mettler Toledo).

Ramp Rate:

Fast Ramp (10°C/min) to 80°C.

Slow Ramp (1°C/min) from 80°C to 200°C.

Observation:

Watch for "sweating" or opacity change at 88-95°C (indicative of solvent loss/hydrate

collapse).[1]

Record the clear liquid point (meniscus formation). If the sample remains solid past 100°C,

continue to 193°C target.

Protocol B: Gravimetric Solubility Profiling
Objective: To determine saturation solubility in organic solvents.[1]

Preparation: Weigh 100 mg of compound into a 4 mL glass vial.

Solvent Addition: Add 1.0 mL of target solvent (e.g., Ethanol).

Equilibration: Vortex for 1 minute, then sonicate for 10 minutes at 25°C.

Check:

If fully dissolved, solubility > 100 mg/mL.

If solid remains, add solvent in 0.5 mL increments until clear or total volume is 10 mL.

Quantification (if solid remains): Filter the supernatant, evaporate a 1 mL aliquot to dryness,

and weigh the residue to calculate mg/mL.
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Structural & Functional Visualization
Diagram 1: Molecular Structure & H-Bonding Potential
This diagram illustrates the core structure of N-Benzoyl-L-Tryptophan, highlighting the

hydrophobic domains (Indole, Phenyl) and the hydrophilic "head" (Carboxyl) responsible for its

pH-dependent solubility.[1]
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Caption: Structural decomposition of N-Benzoyl-L-Tryptophan showing functional domains

affecting physical properties.[1]

Diagram 2: pH-Dependent Solubility Workflow
The following flow illustrates how pH manipulation is used to solubilize and re-precipitate the

compound, a standard technique in chiral resolution and purification.
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Caption: Solubility switching mechanism utilized in purification and chiral resolution processes.

[1]

Applications in Drug Development[1][2]
Chiral Resolution: N-Benzoyl-L-Tryptophan is frequently used as an acidic resolving agent

for racemic amines.[1] Its large hydrophobic surface area (indole + benzoyl) facilitates

effective discrimination between enantiomers via π-π stacking interactions.[1]

Synthetic Intermediate: It serves as a protected tryptophan precursor.[6] The benzoyl group

is robust, protecting the amine during C-terminal modifications, though it requires harsher

conditions to remove than Boc or Fmoc.

Biological Probe: N-acylated tryptophan derivatives are structural analogues of Substance P

fragments, making them valuable in the design of Neurokinin-1 (NK-1) receptor antagonists.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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